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Compound of Interest

Compound Name: p-Tolyl benzoate

Cat. No.: B1584696

Essential Safety and Handling Guide for p-Tolyl
Benzoate

This guide provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle p-Tolyl
benzoate. The following procedures and data are designed to ensure safe operational conduct
and proper disposal, fostering a secure research environment.

Physicochemical and Hazard Data

A summary of key quantitative data for p-Tolyl benzoate is presented below for immediate
reference.
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Property Value Citations
Molecular Formula C14H1202 [1]
Molecular Weight 212.25 g/mol [2]
Colorless to white crystalline
Appearance ] [11[2]
solid
Melting Point 70-72 °C [11[3]
Boiling Point 316 °C [1][3]

Insoluble in water; Soluble in
Solubility non-polar solvents (e.g., [1112]

hexane, toluene)

] Skin irritant, moderately toxic
Primary Hazards ] ] [11[4115]
by ingestion

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment
iIs mandatory when handling p-Tolyl benzoate:

» Eye Protection: Chemical safety goggles or a face shield are required to protect against dust
particles and potential splashes.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn. Gloves
should be inspected before use and disposed of properly after handling the chemical.[6]

o Body Protection: A standard laboratory coat is required. For procedures with a higher risk of
dust generation, disposable coveralls may be necessary.

» Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is recommended. All handling of powdered p-Tolyl benzoate should
ideally be conducted within a certified chemical fume hood to minimize inhalation risk.[7]

Operational Plan for Handling p-Tolyl Benzoate

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194945.htm
https://www.solubilityofthings.com/p-tolyl-benzoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194945.htm
https://www.solubilityofthings.com/p-tolyl-benzoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194945.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6194945_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194945.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6194945_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194945.htm
https://www.solubilityofthings.com/p-tolyl-benzoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194945.htm
https://www.guidechem.com/encyclopedia/p-tolyl-benzoate-dic239379.html
https://chemdad.com/index.php?c=article&id=35563
https://www.benchchem.com/product/b1584696?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/307009
https://www.benchchem.com/product/b1584696?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_p_Tolyl_oxazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1584696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Adherence to the following step-by-step protocol is essential for the safe handling of p-Tolyl
benzoate in a laboratory setting.

Preparation and Engineering Controls

o Ventilation: Always handle p-Tolyl benzoate in a well-ventilated area, preferably within a
certified chemical fume hood, to control exposure to dust.[7]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
material's SDS.

Handling and Use

» Weighing: When weighing the solid, do so on a tared weigh paper or in a suitable container
within a fume hood or ventilated enclosure to prevent the dispersion of dust.

o Transfers: Use a spatula or other appropriate tool for transferring the solid to minimize dust
generation.

o Heating: If heating is required, be aware that decomposition can release acrid and irritating
fumes.[1][4][5] Perform such procedures in a fume hood.

o Housekeeping: Maintain a clean workspace. Any spills should be cleaned up immediately
following the spill response protocol outlined below.

Spill Response Protocol

In the event of a spill, follow these procedures to safely manage and contain the material. For
minor dry spills, carefully sweep up the solid material, avoiding dust generation, and place it
into a designated, labeled waste container.[8] For larger spills, evacuate the area and contact
your institution's environmental health and safety department.
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of p-Tolyl benzoate.

Disposal Plan

Proper disposal of p-Tolyl benzoate and associated waste is critical to ensure environmental
protection and regulatory compliance.

o Waste Collection: Collect waste p-Tolyl benzoate and any materials contaminated with it
(e.g., gloves, weigh paper) in a dedicated, clearly labeled, and sealable hazardous waste
container.[7][9]

» Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name, "p-Tolyl benzoate."

o Storage: Store the sealed waste container in a designated satellite accumulation area, away
from incompatible materials.[7]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office, in accordance with all local, state, and federal
regulations.[6] Do not dispose of p-Tolyl benzoate down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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